(4-((2-Amino-4-bromophenyl)amino)-2-chlorophenyl)(2-methylphenyl)methanone
(4-((2-Amino-4-bromophenyl)amino)-2-chlorophenyl)(2-methylphenyl)methanone
Selective inhibitor of p38α and p38β2 that displays no activity at p38γ, p38δ, ERK1/2 and JNK1. Inhibits production of inflammatory cytokines including IL-8, TNF-α, IL-6, IL-1β and IL-10 (IC50 values are 4, 5, 17, 30 and 74 nM respectively). Displays anti-inflammatory activity in murine models of acute and chronic dermatitis.
Brand Name:
Vulcanchem
CAS No.:
321351-00-2
VCID:
VC0004586
InChI:
InChI=1S/C20H16BrClN2O/c1-12-4-2-3-5-15(12)20(25)16-8-7-14(11-17(16)22)24-19-9-6-13(21)10-18(19)23/h2-11,24H,23H2,1H3
SMILES:
CC1=CC=CC=C1C(=O)C2=C(C=C(C=C2)NC3=C(C=C(C=C3)Br)N)Cl
Molecular Formula:
C20H16BrClN2O
Molecular Weight:
415.7 g/mol
(4-((2-Amino-4-bromophenyl)amino)-2-chlorophenyl)(2-methylphenyl)methanone
CAS No.: 321351-00-2
Inhibitors
VCID: VC0004586
Molecular Formula: C20H16BrClN2O
Molecular Weight: 415.7 g/mol
| CAS No. | 321351-00-2 |
|---|---|
| Product Name | (4-((2-Amino-4-bromophenyl)amino)-2-chlorophenyl)(2-methylphenyl)methanone |
| Molecular Formula | C20H16BrClN2O |
| Molecular Weight | 415.7 g/mol |
| IUPAC Name | [4-(2-amino-4-bromoanilino)-2-chlorophenyl]-(2-methylphenyl)methanone |
| Standard InChI | InChI=1S/C20H16BrClN2O/c1-12-4-2-3-5-15(12)20(25)16-8-7-14(11-17(16)22)24-19-9-6-13(21)10-18(19)23/h2-11,24H,23H2,1H3 |
| Standard InChIKey | HDCLCHNAEZNGNV-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C(=O)C2=C(C=C(C=C2)NC3=C(C=C(C=C3)Br)N)Cl |
| Canonical SMILES | CC1=CC=CC=C1C(=O)C2=C(C=C(C=C2)NC3=C(C=C(C=C3)Br)N)Cl |
| Description | Selective inhibitor of p38α and p38β2 that displays no activity at p38γ, p38δ, ERK1/2 and JNK1. Inhibits production of inflammatory cytokines including IL-8, TNF-α, IL-6, IL-1β and IL-10 (IC50 values are 4, 5, 17, 30 and 74 nM respectively). Displays anti-inflammatory activity in murine models of acute and chronic dermatitis. |
| Synonyms | (2-Methylphenyl)-[4-[(2-amino-4-bromophenyl)amino]-2-chlorophenyl]methanone |
| PubChem Compound | 9801969 |
| Last Modified | Nov 11 2021 |
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